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Compound of Interest

Compound Name: 1H-Indazol-5-amine

Cat. No.: B092378 Get Quote

1H-Indazol-5-amine (CAS No: 19335-11-6), also known as 5-aminoindazole, is a heterocyclic

aromatic amine that serves as a critical building block in medicinal chemistry and drug

development.[1][2] Its utility in the synthesis of kinase inhibitors and other pharmacologically

active molecules makes it a common reagent in research laboratories. However, its chemical

structure, an aromatic amine, warrants a thorough and proactive approach to safety. This guide

provides a comprehensive framework for researchers and scientists to handle 1H-Indazol-5-
amine, grounding every recommendation in established safety data to ensure the protection of

personnel and the integrity of research.

Core Compound Identification and Physicochemical
Properties
A foundational aspect of safe handling is the unambiguous identification of the chemical and an

understanding of its physical state. This information is critical for anticipating its behavior under

laboratory conditions.
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Property Value Source(s)

Chemical Name 1H-Indazol-5-amine [1][3]

Synonyms
5-Aminoindazole, 5-

Indazolylamine
[1][3]

CAS Number 19335-11-6 [1][3][4]

Molecular Formula C₇H₇N₃ [1][3]

Molecular Weight 133.15 g/mol [1][3]

Physical State Powder Solid [4]

Appearance Brown [4]

Melting Point 172 - 178 °C (341.6 - 352.4 °F) [4]

Hazard Analysis and GHS Classification: The "Why"
Behind the Precautions
Understanding the specific hazards associated with 1H-Indazol-5-amine is paramount. This

knowledge forms the basis for all subsequent safety protocols. The compound is classified

under the Globally Harmonized System (GHS) with several key hazards that dictate the

necessary precautions.
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GHS Classification Hazard Statement
Significance for
Researchers

Source(s)

Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed

Ingestion of even

small quantities can

cause illness. This

underscores the

critical importance of

preventing hand-to-

mouth contamination.

[3][4][5]

Skin Irritation

(Category 2)

H315: Causes skin

irritation

Direct contact with the

skin can lead to

inflammation,

redness, and

discomfort. Prolonged

contact should be

avoided.

[3][4][5]

Serious Eye Irritation

(Category 2)

H319: Causes serious

eye irritation

The powder is a

significant hazard to

the eyes, capable of

causing serious,

painful irritation. Eye

protection is non-

negotiable.

[3][4][5]

Specific Target Organ

Toxicity, Single

Exposure (Category

3)

H335: May cause

respiratory irritation

Inhalation of the dust

can irritate the

respiratory tract,

leading to coughing

and discomfort.

Operations must be

conducted in a way

that prevents

aerosolization.

[3][4]
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Combustible Dust

May form combustible

dust concentrations in

air

While a solid, if

dispersed in the air as

a fine powder, it can

form an explosive

mixture with an

ignition source. This

necessitates careful

handling to minimize

dust generation.

[3][4]

Integrated Risk Management: A Workflow for Safe
Handling
A systematic workflow ensures that safety is considered at every stage of the compound's

lifecycle in the laboratory, from receipt to disposal. This process is a self-validating system,

where each step mitigates the hazards identified in the previous section.
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Preparation & Assessment

Active Handling Protocol

Post-Handling & Disposal

Receipt & Inspection
Verify label and container integrity.

Secure Storage
Store locked up, cool, dry, well-ventilated.

If intact

Protocol-Specific Risk Assessment
Review SDS and procedure.

Before use

Engineering Controls
Use chemical fume hood.

Don PPE
Goggles, gloves, lab coat.

Handling Operations
Weighing, dispensing, reaction setup.

Minimize dust generation.

Decontamination
Clean work surfaces and equipment.

Waste Segregation
Collect all contaminated materials

(solid waste, rinsate) as hazardous.

Final Disposal
Dispose via approved waste handler.

Click to download full resolution via product page

Caption: Workflow for managing risks associated with 1H-Indazol-5-amine.
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Detailed Protocols for Safe Laboratory Operations
Engineering Controls and Personal Protective
Equipment (PPE)
The primary line of defense is to minimize exposure through proper laboratory infrastructure

and personal barriers.

Engineering Controls: All manipulations of solid 1H-Indazol-5-amine that could generate

dust (e.g., weighing, transferring) must be performed in a certified chemical fume hood.[6]

The fume hood contains airborne particles, mitigating the risk of respiratory irritation.[3][4]

Ensure eyewash stations and safety showers are readily accessible.[4]

Personal Protective Equipment (PPE): A standard PPE ensemble for handling this

compound includes:

Eye and Face Protection: Chemical safety goggles conforming to EU EN166 or OSHA 29

CFR 1910.133 standards are mandatory to protect against serious eye irritation.[3][4]

Skin Protection: Wear nitrile or other chemically resistant gloves. Inspect gloves for

integrity before use.[6] A buttoned lab coat must be worn to prevent skin contact.[3]

Respiratory Protection: Under normal conditions within a fume hood, respiratory protection

is not required.[3][4] In the event of a large spill or failure of ventilation, a full-face

respirator with an appropriate particulate filter should be used.[7]

Handling Protocol
Preparation: Before handling, ensure the work area inside the fume hood is clean and

uncluttered. Assemble all necessary equipment.

Don PPE: Put on the required PPE as described in section 4.1.

Weighing and Transfer:

Use a spatula to carefully transfer the solid. Avoid scooping actions that could create dust

clouds.
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If possible, use a balance located inside the fume hood or a glove box.

Close the container lid immediately after dispensing.

Post-Handling: After use, decontaminate the spatula and work surface. Remove gloves using

the proper technique and wash hands thoroughly with soap and water.[4][5] Do not eat,

drink, or smoke in the laboratory.[4][5]

Storage Requirements
Proper storage is essential for maintaining chemical stability and preventing accidental

exposure.

Container: Keep the container tightly closed to prevent contamination and moisture

absorption.[4][7]

Location: Store in a cool, dry, and well-ventilated area designated for chemical storage.[4][6]

[7] The storage area should be locked and secured.[4][7]

Incompatibilities: Store away from strong oxidizing agents and strong acids.[4][8]

Emergency Response Protocols
Rapid and correct response to an exposure or spill is critical.

First-Aid Measures
The following procedures should be followed immediately upon exposure. Medical attention

should always be sought.

If Inhaled: Remove the individual to fresh air and keep them at rest in a position comfortable

for breathing.[3][4] If the person feels unwell or breathing is difficult, call a POISON CENTER

or physician immediately.[3][4]

If on Skin: Immediately take off all contaminated clothing.[5] Wash the affected skin with

plenty of soap and water.[4][5] If skin irritation develops or persists, seek medical attention.

[4][5]
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If in Eyes: Rinse the eyes cautiously with water for at least 15 minutes, holding the eyelids

open.[3][4] Remove contact lenses if present and easy to do so. Continue rinsing.[3][4] Seek

immediate medical attention.[3][4]

If Swallowed: Call a POISON CENTER or physician immediately.[4][5] Rinse the mouth with

water.[4][5] Do not induce vomiting.

Accidental Release Measures
Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Protect: Wear the appropriate PPE, including respiratory protection if the spill is large or

outside of a fume hood.

Contain and Clean:

Gently sweep up the spilled solid, taking care to minimize dust generation.

Place the collected material into a suitable, labeled, and sealed container for hazardous

waste disposal.[9]

Clean the spill area with a wet cloth or paper towels and place these in the hazardous

waste container.

Do not allow the chemical to enter drains.[10]

Waste Disposal Considerations
1H-Indazol-5-amine and any materials contaminated with it must be treated as hazardous

waste.

Waste Generation: All waste, including excess reagent, contaminated PPE (gloves, etc.),

and cleaning materials, must be collected in a designated, properly labeled hazardous waste

container.[11]
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Container Management: Waste containers must be made of a compatible material, kept

tightly closed, and stored in a safe, secondary containment area.[11][12]

Disposal: The disposal of the waste must be handled by a licensed and approved waste

disposal company, in accordance with all local, state, and federal regulations.[4][5] Never

dispose of this chemical down the drain or in regular trash.

Toxicological and Ecological Profile
It is important to note that the toxicological properties of 1H-Indazol-5-amine have not been

fully investigated.[4] No specific data on carcinogenicity, mutagenicity, or reproductive toxicity is

widely available. Similarly, detailed information on its persistence, bioaccumulation, and overall

ecotoxicity is lacking.[4] This data gap reinforces the need for a conservative and cautious

approach, treating the compound with a high degree of respect and ensuring that it is not

released into the environment.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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